Cas no 1804819-76-8 (Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804819-76-8
• MF: C₁₀H₈BrF₄NO₃
• MW: 346.073036193848
• CID: 4831258
• Update Time: 2025-05-22

Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8BrF4NO3/c1-18-7(17)2-6-5(3-11)4-16-9(8(6)12)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： MWBIIPDSGGHWJW-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1CC(=O)OC)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

The compound Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate, identified by the CAS number 1804819-76-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a methyl acetate group, a bromomethyl group, a fluoro group, and a trifluoromethoxy group. These substituents contribute to the unique chemical properties and reactivity of the molecule.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and agrochemical development. The presence of the trifluoromethoxy group, for instance, is known to enhance the stability and bioavailability of compounds, making them more suitable for pharmaceutical applications. Similarly, the bromomethyl group introduces reactivity that can be exploited in various organic transformations, such as nucleophilic substitutions or additions.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have demonstrated that such molecules can serve as scaffolds for constructing bioactive agents with targeted therapeutic effects. For example, the combination of electron-withdrawing groups like trifluoromethoxy and fluoro substituents can modulate the electronic properties of the pyridine ring, influencing its interaction with biological targets such as enzymes or receptors.

In addition to its pharmacological relevance, this compound has also been explored in materials science. The unique electronic properties imparted by its substituents make it a candidate for applications in organic electronics or optoelectronic devices. Recent advancements in this field have shown that such molecules can be integrated into light-emitting diodes (LEDs) or photovoltaic cells, contributing to their efficiency and performance.

The synthesis of Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate involves a series of carefully designed organic reactions. Starting from pyridine derivatives, chemists employ multi-step processes that include nucleophilic substitutions, acetylations, and fluorinations. The optimization of these reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

Furthermore, this compound has been subjected to extensive computational studies to predict its physicochemical properties and toxicity profiles. Advanced molecular modeling techniques have provided insights into its solubility, lipophilicity, and potential metabolic pathways. These studies are crucial for assessing its suitability as a lead compound in drug development programs.

In conclusion, Methyl 5-(bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-acetate represents a versatile molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, agrochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.